Cas no 2580240-18-0 (5-{(benzyloxy)carbonylamino}-1-(4-methylphenyl)-1H-imidazole-4-carboxylic acid)

• Product Name: 5-{(benzyloxy)carbonylamino}-1-(4-methylphenyl)-1H-imidazole-4-carboxylic acid
• CAS No: 2580240-18-0
• MF: C₁₉H₁₇N₃O₄
• MW: 351.355984449387
• CID: 5664507
• PubChem ID: 165887686
• Update Time: 2025-10-29

5-{(benzyloxy)carbonylamino}-1-(4-methylphenyl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580240-18-0
• 5-{[(benzyloxy)carbonyl]amino}-1-(4-methylphenyl)-1H-imidazole-4-carboxylic acid
• EN300-27723063
• 5-{(benzyloxy)carbonylamino}-1-(4-methylphenyl)-1H-imidazole-4-carboxylic acid

• Inchi： 1S/C19H17N3O4/c1-13-7-9-15(10-8-13)22-12-20-16(18(23)24)17(22)21-19(25)26-11-14-5-3-2-4-6-14/h2-10,12H,11H2,1H3,(H,21,25)(H,23,24)
• InChI Key： QBDPWYPLLOKWKS-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=O)O)N=CN1C1C=CC(C)=CC=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 351.12190603g/mol
• Monoisotopic Mass: 351.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 93.4Ų

Additional information on 5-{(benzyloxy)carbonylamino}-1-(4-methylphenyl)-1H-imidazole-4-carboxylic acid

5-{(Benzyloxy)carbonylamino}-1-(4-methylphenyl)-1H-imidazole-4-carboxylic Acid: A Comprehensive Overview

The compound 5-{(benzyloxy)carbonylamino}-1-(4-methylphenyl)-1H-imidazole-4-carboxylic acid, identified by the CAS registry number 2580240-18-0, is a structurally complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazole derivatives, which are widely studied due to their unique chemical properties and biological activities. The molecule's structure incorporates a benzyloxy carbonyl amino group, a 4-methylphenyl substituent, and a carboxylic acid moiety, all of which contribute to its functional versatility.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and material science. The presence of the imidazole ring, a heterocyclic structure with two nitrogen atoms, imparts aromaticity and enhances the molecule's stability, making it a valuable component in various chemical reactions.

One of the most promising applications of 5-{(benzyloxy)carbonylamino}-1-(4-methylphenyl)-1H-imidazole-4-carboxylic acid lies in its potential as a building block for drug development. The compound's functional groups allow for extensive chemical modification, enabling researchers to explore its role in targeting specific biological pathways. For instance, studies have shown that imidazole derivatives can exhibit anti-inflammatory, antioxidant, and anticancer properties, making them attractive candidates for therapeutic agents.

In addition to its pharmacological applications, this compound has also garnered attention in the field of materials science. The carboxylic acid group present in the molecule can serve as a reactive site for polymerization or coordination with metal ions, leading to the formation of novel materials with tailored properties. Recent research has focused on utilizing this compound to synthesize metal-organic frameworks (MOFs) and coordination polymers, which have potential applications in gas storage, catalysis, and sensing technologies.

The synthesis of 5-{(benzyloxy)carbonylamino}-1-(4-methylphenyl)-1H-imidazole-4-carboxylic acid involves a multi-step process that typically begins with the preparation of intermediate compounds such as benzyl carbamate derivatives. These intermediates undergo nucleophilic substitution or coupling reactions to form the final product. The use of protecting groups during synthesis ensures the preservation of sensitive functional groups while enabling selective reactivity.

From an analytical standpoint, modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in confirming the compound's structure and purity. These methods provide detailed insights into the molecular architecture, aiding in both quality control and further chemical modifications.

In conclusion, 5-{(benzyloxy)carbonylamino}-1-(4-methylphenyl)-1H-imidazole-4-carboxylic acid represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable asset in drug discovery, materials science, and chemical synthesis. As research continues to uncover new potentials for this compound, it is poised to play an increasingly significant role in advancing technological and therapeutic innovations.